Cas no 5468-74-6 (2-[(2-bromophenyl)methyl]-4-methylphenol)

2-[(2-bromophenyl)methyl]-4-methylphenol structure
5468-74-6 structure
Product Name:2-[(2-bromophenyl)methyl]-4-methylphenol
CAS No:5468-74-6
MF:C14H13BrO
MW:277.156423330307
CID:942552
PubChem ID:225532
Update Time:2025-04-19

2-[(2-bromophenyl)methyl]-4-methylphenol Chemical and Physical Properties

Names and Identifiers

    • 2-[(2-bromophenyl)methyl]-4-methylphenol
    • 2-(2-Brom-benzyl)-4-methyl-phenol
    • 2-(2-bromobenzyl)-4-methylphenol
    • 2-(2-bromo-benzyl)-4-methyl-phenol
    • AC1L5E3R
    • AC1Q26E7
    • AG-J-49050
    • AR-1C6542
    • CTK5A2279
    • NSC15070
    • DTXSID40280001
    • 5468-74-6
    • NSC-15070
    • Inchi: 1S/C14H13BrO/c1-10-6-7-14(16)12(8-10)9-11-4-2-3-5-13(11)15/h2-8,16H,9H2,1H3
    • InChI Key: ZNIDNYDBMKCRHD-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1CC1C(=CC=C(C)C=1)O

Computed Properties

  • Exact Mass: 276.01499
  • Monoisotopic Mass: 276.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.387
  • Boiling Point: 373.9°C at 760 mmHg
  • Flash Point: 179.9°C
  • Refractive Index: 1.617
  • PSA: 20.23
  • LogP: 4.05390
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